Cas no 161006-18-4 (Phenol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)

Phenol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- structure
161006-18-4 structure
Product Name:Phenol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
CAS No:161006-18-4
MF:C12H20O2Si
MW:224.37150478363
CID:1340809
PubChem ID:11447440
Update Time:2025-04-20

Phenol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • 3-[tert-butyl(dimethyl)silyl]oxyphenol
    • 3-((tert-Butyldimethylsilyl)oxy)phenol
    • 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]PHENOL
    • 3-((t-butyldimethylsilyl)oxy)phenol
    • F88209
    • 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-phenol
    • DTXSID60466168
    • EN300-762909
    • 161006-18-4
    • 3-{[(t-Butyl)-(dimethyl)silyl]oxy}phenol
    • WNTUMICETVLAST-UHFFFAOYSA-N
    • BS-31125
    • 3-(tert-butyldimethylsilyloxy)phenol
    • SCHEMBL4004898
    • Inchi: 1S/C12H20O2Si/c1-12(2,3)15(4,5)14-11-8-6-7-10(13)9-11/h6-9,13H,1-5H3
    • InChI Key: WNTUMICETVLAST-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 224.1233
  • Monoisotopic Mass: 224.123256411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

Phenol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Pricemore >>

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